4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• IUPAC Name: 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• InChI: InChI=1S/C14H11FN6O3S2/c15-9-6-16-14(17-7-9)21-5-4-20(8-12(21)22)26(23,24)11-3-1-2-10-13(11)19-25-18-10/h1-3,6-7H,4-5,8H2
• InChI Key: QCBZGAICKMKWMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1S(=O)(=O)C2=CC=CC3=NSN=C32)C4=NC=C(C=N4)F
• Molecular Formula: C14H11FN6O3S2
• Molecular Weight: 394.4 g/mol

Description

4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one, also known as BTP-2, is a small molecule inhibitor that has been widely used in scientific research. BTP-2 has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one inhibits SOCE by binding to the calcium release-activated calcium (CRAC) channel. The CRAC channel is activated by the depletion of calcium stores in the endoplasmic reticulum, and allows calcium to enter the cell. 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one binds to the CRAC channel and prevents calcium from entering the cell, thereby inhibiting SOCE.
Biochemical and Physiological Effects
4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has been shown to have a range of biochemical and physiological effects. In addition to inhibiting SOCE, 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has been shown to inhibit the proliferation of cancer cells and to induce apoptosis (programmed cell death) in cancer cells. 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has also been shown to inhibit the release of cytokines, which are proteins that play a critical role in the immune response. These effects suggest that 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one may have potential therapeutic applications in the treatment of cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has several advantages for use in lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify. It has been extensively studied and its mechanism of action is well understood. 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one can be used to study the role of calcium signaling in various cellular processes, and its effects on cancer cells and cytokine release suggest that it may have potential therapeutic applications.
However, there are also limitations to the use of 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one in lab experiments. 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is a relatively non-specific inhibitor that can affect other ion channels in addition to the CRAC channel. This can make it difficult to interpret the results of experiments using 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one. Additionally, 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one. One area of research is the development of more specific inhibitors of the CRAC channel. This would allow for more precise manipulation of calcium signaling in cells. Another area of research is the study of 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one in vivo. This would provide a better understanding of its effects in living organisms and its potential therapeutic applications. Finally, 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one could be used as a starting point for the development of new drugs that target calcium signaling in cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with chlorosulfonic acid to form 2,1,3-benzothiadiazole-4-sulfonic acid. This compound is then reacted with 5-fluoropyrimidine-2-amine to form 4-(2,1,3-benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one. The purity of the final compound can be improved through recrystallization and purification.

Scientific Research Applications

4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has been widely used in scientific research as a tool for studying calcium signaling. Calcium signaling is a critical process in many cellular functions, including muscle contraction, neurotransmitter release, and gene expression. 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one has been shown to inhibit store-operated calcium entry (SOCE), a process in which calcium enters the cell in response to the depletion of calcium stores in the endoplasmic reticulum. By inhibiting SOCE, 4-(2,1,3-Benzothiadiazole-4-sulfonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one can be used to study the role of calcium signaling in various cellular processes.